Cas no 1705769-75-0 (3-(benzenesulfonyl)-1-(4-chlorobenzenesulfonyl)pyrrolidine)

• Product Name: 3-(benzenesulfonyl)-1-(4-chlorobenzenesulfonyl)pyrrolidine
• CAS No: 1705769-75-0
• MF: C₁₆H₁₆ClNO₄S₂
• MW: 385.885540962219
• CID: 5824266
• PubChem ID: 90584971
• Update Time: 2025-06-20

3-(benzenesulfonyl)-1-(4-chlorobenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-(4-chlorobenzenesulfonyl)pyrrolidine
• 1-((4-chlorophenyl)sulfonyl)-3-(phenylsulfonyl)pyrrolidine
• F6435-0912
• AKOS024877458
• 1705769-75-0
• 3-(benzenesulfonyl)-1-(4-chlorophenyl)sulfonylpyrrolidine

• Inchi： 1S/C16H16ClNO4S2/c17-13-6-8-15(9-7-13)24(21,22)18-11-10-16(12-18)23(19,20)14-4-2-1-3-5-14/h1-9,16H,10-12H2
• InChI Key： XJOKTFYJRSMNSQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCC(C1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 385.0209280g/mol
• Monoisotopic Mass: 385.0209280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88.3Ų

Additional information on 3-(benzenesulfonyl)-1-(4-chlorobenzenesulfonyl)pyrrolidine

Introduction to 3-(benzenesulfonyl)-1-(4-chlorobenzenesulfonyl)pyrrolidine (CAS No. 1705769-75-0)

3-(benzenesulfonyl)-1-(4-chlorobenzenesulfonyl)pyrrolidine, identified by the chemical compound code CAS No. 1705769-75-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of two sulfonyl groups, one attached to a benzenesulfonyl moiety and the other to a 4-chlorobenzenesulfonyl group, contributes to its unique structural and chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The synthesis of 3-(benzenesulfonyl)-1-(4-chlorobenzenesulfonyl)pyrrolidine involves a series of carefully orchestrated chemical reactions that highlight the precision required in organic synthesis. The introduction of the sulfonyl groups at specific positions on the pyrrolidine ring enhances its reactivity, enabling it to participate in various biochemical interactions. This compound’s structural framework is reminiscent of many biologically active molecules, suggesting its potential role in modulating cellular processes and physiological pathways.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their reported pharmacological effects. Studies have demonstrated that these compounds can exhibit properties such as enzyme inhibition, receptor binding, and anti-inflammatory activities. The dual sulfonyl substitution pattern in 3-(benzenesulfonyl)-1-(4-chlorobenzenesulfonyl)pyrrolidine may contribute to its ability to interact with multiple targets, a feature that is highly valued in the design of multitargeted drugs. Such interactions could be pivotal in developing treatments for complex diseases where multiple pathways are involved.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers are particularly interested in its ability to modulate enzymes and receptors that are implicated in various diseases. For instance, studies have shown that sulfonylated pyrrolidines can exhibit inhibitory effects on certain kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer, inflammation, and neurodegenerative disorders.

The 4-chlorobenzenesulfonyl group in 3-(benzenesulfonyl)-1-(4-chlorobenzenesulfonyl)pyrrolidine adds an additional layer of complexity to its chemical behavior. Chloro-substituted aromatic rings are known to influence the electronic properties of molecules, which can affect their binding affinity and selectivity towards biological targets. This feature makes it an attractive scaffold for medicinal chemists who are designing molecules with high specificity and potency.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-(benzenesulfonyl)-1-(4-chlorobenzenesulfonyl)pyrrolidine with greater accuracy. Molecular docking studies have been instrumental in understanding how this compound interacts with potential target proteins. These studies suggest that it may bind to enzymes involved in metabolic pathways, offering a promising avenue for developing drugs that can regulate these processes.

The pharmaceutical industry has been particularly keen on exploring derivatives of pyrrolidine due to their versatility and potential therapeutic benefits. The structural features of 3-(benzenesulfonyl)-1-(4-chlorobenzenesulfonyl)pyrrolidine make it a valuable candidate for further investigation. Researchers are currently conducting experiments to assess its efficacy and safety profile in preclinical models. These studies aim to provide insights into its potential applications as a lead compound for drug development.

In addition to its pharmaceutical applications, this compound may also find utility in other areas such as agrochemicals and material science. The unique combination of functional groups present in its structure could make it a versatile building block for synthesizing other complex molecules with specialized properties.

The synthesis and characterization of 3-(benzenesulfonyl)-1-(4-chlorobenzenesulfonyl)pyrrolidine have been refined through iterative optimization processes. Chemists have employed various synthetic strategies to improve yield and purity, ensuring that the final product meets the stringent requirements for further biological testing. These efforts underscore the importance of meticulous synthetic planning in drug discovery.

As research continues to uncover new biological functions and mechanisms, compounds like 3-(benzenesulfonyl)-1-(4-chlorobenzenesulfonyl)pyrrolidine are expected to play an increasingly significant role in therapeutic innovation. Their unique structural features and predicted biological activities make them promising candidates for developing next-generation drugs that address unmet medical needs.

In conclusion, 3-(benzenesulfonyl)-1-(4-chlorobenzenesuliony l)pyrrolidine (CAS No. 1705769-75-0) represents a fascinating example of how structural complexity can lead to novel biological activity. Its dual sulfonylation pattern and strategic substitution make it a compelling subject for further research. As scientists continue to explore its potential applications, this compound holds promise for contributing to advancements in medicine and beyond.